![molecular formula C16H24F3N3O5S B6219566 tert-butyl 2-(propan-2-yl)-3-(trifluoromethanesulfonyloxy)-2H,4H,5H,6H,7H,8H-pyrazolo[3,4-d]azepine-6-carboxylate CAS No. 851377-52-1](/img/no-structure.png)
tert-butyl 2-(propan-2-yl)-3-(trifluoromethanesulfonyloxy)-2H,4H,5H,6H,7H,8H-pyrazolo[3,4-d]azepine-6-carboxylate
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Overview
Description
Tert-butyl 2-(propan-2-yl)-3-(trifluoromethanesulfonyloxy)-2H,4H,5H,6H,7H,8H-pyrazolo[3,4-d]azepine-6-carboxylate is a useful research compound. Its molecular formula is C16H24F3N3O5S and its molecular weight is 427.4. The purity is usually 95.
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Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-(propan-2-yl)-3-(trifluoromethanesulfonyloxy)-2H,4H,5H,6H,7H,8H-pyrazolo[3,4-d]azepine-6-carboxylate involves the reaction of propan-2-yl hydrazine with 2,4-pentanedione to form 2-(propan-2-yl)-3-pentanone. This intermediate is then reacted with trifluoromethanesulfonic anhydride to form tert-butyl 2-(propan-2-yl)-3-(trifluoromethanesulfonyloxy)pentanoate. The final step involves the reaction of this intermediate with 1,2-diaminobenzene to form the desired pyrazolo[3,4-d]azepine-6-carboxylate compound.", "Starting Materials": [ "Propan-2-yl hydrazine", "2,4-pentanedione", "Trifluoromethanesulfonic anhydride", "Tert-butyl alcohol", "1,2-diaminobenzene" ], "Reaction": [ "Step 1: Propan-2-yl hydrazine is reacted with 2,4-pentanedione in the presence of a suitable catalyst to form 2-(propan-2-yl)-3-pentanone.", "Step 2: 2-(Propan-2-yl)-3-pentanone is reacted with trifluoromethanesulfonic anhydride in the presence of a suitable base to form tert-butyl 2-(propan-2-yl)-3-(trifluoromethanesulfonyloxy)pentanoate.", "Step 3: Tert-butyl 2-(propan-2-yl)-3-(trifluoromethanesulfonyloxy)pentanoate is reacted with 1,2-diaminobenzene in the presence of a suitable catalyst to form tert-butyl 2-(propan-2-yl)-3-(trifluoromethanesulfonyloxy)-2H,4H,5H,6H,7H,8H-pyrazolo[3,4-d]azepine-6-carboxylate." ] } | |
851377-52-1 | |
Molecular Formula |
C16H24F3N3O5S |
Molecular Weight |
427.4 |
Purity |
95 |
Origin of Product |
United States |
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